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Cat. No.: B044449 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Oxopentanedioic acid, also known as acetonedicarboxylic acid or 3-oxoglutaric acid, is a

dicarboxylic acid with the chemical formula C₅H₆O₅. It serves as a valuable building block in

organic synthesis and is recognized as a microbial metabolite.[1] Its utility in the synthesis of

various compounds, including pharmaceuticals, underscores the importance of understanding

its solid-state properties, particularly its crystal structure and morphology. This technical guide

provides a comprehensive summary of the available data on the crystal structure and

morphology of 3-oxopentanedioic acid, alongside relevant experimental protocols.

Physicochemical Properties
3-Oxopentanedioic acid is typically a white to light yellow or light orange crystalline powder.[2]

Key physicochemical properties are summarized in the table below for easy reference.
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Property Value Reference(s)

Molecular Formula C₅H₆O₅ [2]

Molecular Weight 146.10 g/mol

Melting Point
133-138 °C (with

decomposition)
[3][4]

Appearance
White to light yellow/orange

crystalline powder
[2]

Solubility Soluble in water. [3]

Crystal Structure and Morphology
Detailed quantitative data regarding the crystal structure of 3-oxopentanedioic acid, including

unit cell parameters, space group, bond lengths, and bond angles, is not readily available in

publicly accessible literature. While it is known to be a crystalline solid, specific crystallographic

studies detailing its single-crystal X-ray diffraction analysis have not been identified in the

performed searches. Information regarding its crystal structure is likely contained within

specialized crystallographic databases such as the Cambridge Structural Database (CSD).[5]

The morphology of 3-oxopentanedioic acid is described as crystalline, appearing as a

powder.[2][4] This suggests that under typical laboratory conditions, it exists as a multitude of

small crystals.

Experimental Protocols
While a specific, detailed experimental protocol for the single-crystal growth and subsequent X-

ray diffraction analysis of 3-oxopentanedioic acid is not available in the surveyed literature, a

general methodology for its synthesis and purification by crystallization has been reported. This

procedure can be adapted to obtain crystals suitable for structural analysis.

Synthesis and Purification of 3-Oxopentanedioic Acid
A common method for the synthesis of 3-oxopentanedioic acid involves the reaction of citric

acid with fuming sulfuric acid.[6] The crude product can then be purified by crystallization.
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Experimental Workflow for Synthesis and Purification:
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Selection of a Suitable Single Crystal

Mounting on Diffractometer

X-ray Data Collection

Structure Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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